Cas no 182621-52-9 (tert-Butyl4-acetamido-4-phenylpiperidine-1-carboxylate)

• Product Name: tert-Butyl4-acetamido-4-phenylpiperidine-1-carboxylate
• CAS No: 182621-52-9
• MF: C₁₈H₂₆N₂O₃
• MW: 318.410645008087
• CID: 1028042
• PubChem ID: 53416577
• Update Time: 2025-05-21

tert-Butyl4-acetamido-4-phenylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-4-Acetamido-4-phenylpiperidine
• tert-butyl 4-acetamido-4-phenylpiperidine-1-carboxylate
• tert-butyl-4-acetamideo-4-phenylpiperidine-1-carboxylate
• 4-(Acetylamino)-4-phenyl-1-piperidinecarboxylic acid tert-butyl ester
• 1-Piperidinecarboxylic acid, 4-(acetylaMino)-4-phenyl-, 1,1-diMethylethyl ester
• 182621-52-9
• tert-Butyl4-acetamido-4-phenylpiperidine-1-carboxylate
• AKOS016002214
• DTXSID30697184
• DB-065411
• SCHEMBL7600715

• MDL： MFCD13152323
• Inchi： 1S/C18H26N2O3/c1-14(21)19-18(15-8-6-5-7-9-15)10-12-20(13-11-18)16(22)23-17(2,3)4/h5-9H,10-13H2,1-4H3,(H,19,21)
• InChI Key： DAWHOSORSVGVSH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C2C=CC=CC=2)(CC1)NC(C)=O)=O

Computed Properties

• Exact Mass: 318.19400
• Monoisotopic Mass: 318.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.12
• Boiling Point: 486.887°C at 760 mmHg
• Flash Point: 248.261°C
• Refractive Index: 1.548
• PSA: 58.64000
• LogP: 3.37770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on tert-Butyl4-acetamido-4-phenylpiperidine-1-carboxylate

Comprehensive Overview of tert-Butyl 4-acetamido-4-phenylpiperidine-1-carboxylate (CAS No. 182621-52-9)

tert-Butyl 4-acetamido-4-phenylpiperidine-1-carboxylate (CAS No. 182621-52-9) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, often referred to as a piperidine derivative, has garnered significant attention due to its structural versatility and potential applications in drug discovery. The presence of both acetamido and phenyl functional groups makes it a valuable intermediate for designing bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics.

In recent years, the demand for tert-Butyl 4-acetamido-4-phenylpiperidine-1-carboxylate has surged, driven by its relevance in medicinal chemistry and peptide synthesis. Researchers frequently search for "piperidine-based building blocks" or "N-Boc protected amines" to identify compounds like this for their projects. Its carbamate-protected amine (Boc group) ensures stability during multi-step syntheses, a feature highly sought after in combinatorial chemistry and high-throughput screening.

The compound's molecular structure (C₁₈H₂₆N₂O₃) features a piperidine ring substituted at the 4-position with both phenyl and acetamido moieties, while the nitrogen atom is protected by a tert-butoxycarbonyl (Boc) group. This unique arrangement enables selective deprotection strategies, making it indispensable for fragment-based drug design. Current trends in AI-assisted molecular docking studies often highlight such scaffolds for their ability to modulate protein-ligand interactions, particularly in GPCR-targeted therapies.

From a synthetic perspective, CAS 182621-52-9 serves as a precursor for chiral auxiliaries and asymmetric catalysts. Its robustness under acidic conditions (while maintaining Boc protection) aligns with modern "green chemistry" principles, reducing waste in multi-step reactions. Laboratories focusing on neuropharmacology frequently employ this compound to develop novel dopamine receptor modulators or sigma-1 ligands, addressing trending research areas like neurodegenerative diseases and chronic pain management.

Quality control of tert-Butyl 4-acetamido-4-phenylpiperidine-1-carboxylate typically involves HPLC and NMR spectroscopy to ensure ≥98% purity, a critical parameter for reproducible biological assays. The compound's stability at room temperature (when stored under inert atmosphere) makes it cost-effective for industrial-scale applications. Recent patent literature reveals its utility in creating proteolysis targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation therapies.

Environmental and safety profiles of this compound adhere to standard laboratory handling protocols. While not classified as hazardous, proper PPE (personal protective equipment) is recommended during manipulation due to its fine particulate nature. The growing interest in sustainable synthetic routes has prompted studies on enzymatic Boc-deprotection methods using derivatives of this scaffold, reflecting the industry's shift toward biocatalysis.

In summary, tert-Butyl 4-acetamido-4-phenylpiperidine-1-carboxylate (CAS 182621-52-9) represents a cornerstone in modern pharmaceutical intermediates, bridging academic research and industrial applications. Its structural features cater to evolving needs in precision medicine and small-molecule drug development, ensuring continued relevance in the dynamic landscape of chemical biology.